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Compound of Interest

Compound Name: Fmoc-D-Tyr(tBu)-OH

Cat. No.: B2571997

For researchers and scientists engaged in drug development and peptide synthesis, ensuring
the safe handling and disposal of chemical reagents is paramount. This guide provides a
comprehensive, step-by-step procedure for the proper disposal of Fmoc-D-Tyr(tBu)-OH, a
common reagent in solid-phase peptide synthesis. Adherence to these protocols is essential for
maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Information

Fmoc-D-Tyr(tBu)-OH is generally not classified as a hazardous substance or mixture under
the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals.[1]
However, it is crucial to handle all chemicals with caution. When managing Fmoc-D-Tyr(tBu)-
OH, always use appropriate personal protective equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Safety goggles or glasses.
e Hand Protection: Chemical-resistant gloves.

» Body Protection: A standard laboratory coat is sufficient. In the case of a large spill, a full suit
and boots may be necessary.[2]

o Respiratory Protection: For handling large quantities or in situations where dust may be
generated, a dust respirator (type N95 or P1) is recommended.[2]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b2571997?utm_src=pdf-interest
https://www.benchchem.com/product/b2571997?utm_src=pdf-body
https://www.benchchem.com/product/b2571997?utm_src=pdf-body
https://www.anaspec.com/assets/a1564cff-73d9-41e1-b24c-945e863efa3b/sds-en-as-20368-fmoc-d-tyrtbu-oh.pdf
https://www.benchchem.com/product/b2571997?utm_src=pdf-body
https://www.benchchem.com/product/b2571997?utm_src=pdf-body
https://www.peptide.com/custdocs/MSDS%20AFY105%20Fmoc-Tyr(tBu).pdf
https://www.peptide.com/custdocs/MSDS%20AFY105%20Fmoc-Tyr(tBu).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2571997?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

In the event of a small spill, the material should be carefully placed into a designated waste
disposal container using appropriate tools.[2] For larger spills, use a shovel for containment
and transfer to a suitable container.[2]

Quantitative Data Summary

While Fmoc-D-Tyr(tBu)-OH is not classified as hazardous, the following table summarizes its
key chemical properties.

Property Value

Molecular Formula C28H29NOs

Molecular Weight 459.53 g/mol

Appearance White to off-white powder

Storage Temperature 2-8°C is recommended by some suppliers
GHS Hazard Classification Not a hazardous substance or mixture

Step-by-Step Disposal Protocol

The disposal of Fmoc-D-Tyr(tBu)-OH must be conducted in accordance with federal, state,
and local environmental control regulations. The following protocol provides a general
guideline; however, always consult your institution's specific waste management policies.

Experimental Protocol for Disposal:
e Initial Assessment:

o Confirm that the waste is solely Fmoc-D-Tyr(tBu)-OH and not mixed with other hazardous
chemicals. If it is mixed with solvents or other reagents, the disposal procedure for the
most hazardous component must be followed.

e Containerization:

o Place the solid Fmoc-D-Tyr(tBu)-OH waste into a clearly labeled, sealed container. The
container should be robust and compatible with the chemical.
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o The label should include the full chemical name: "Fmoc-D-Tyrosine(tBu)-OH" and the CAS
number "118488-18-9".

o Waste Stream Determination:

o Given its non-hazardous classification, Fmoc-D-Tyr(tBu)-OH can typically be disposed of
as non-hazardous chemical waste.

o Consult your institution's Environmental Health and Safety (EHS) office to confirm the
appropriate waste stream. Do not dispose of this chemical down the drain or in regular
trash unless explicitly permitted by your institution's policies.

e Scheduling Waste Pickup:

o Arrange for the collection of the chemical waste through your institution's EHS-approved
waste management vendor.

o Documentation:

o Maintain a record of the disposed chemical, including the quantity and date of disposal, as
part of your laboratory's chemical inventory management.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Fmoc-
D-Tyr(tBu)-OH.
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Disposal decision workflow for Fmoc-D-Tyr(tBu)-OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2571997#fmoc-d-tyr-tbu-oh-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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